molecular formula C28H25N3O5S2 B2878143 N-(4-(7-ethoxybenzofuran-2-yl)thiazol-2-yl)-4-(N-ethyl-N-phenylsulfamoyl)benzamide CAS No. 921527-05-1

N-(4-(7-ethoxybenzofuran-2-yl)thiazol-2-yl)-4-(N-ethyl-N-phenylsulfamoyl)benzamide

Cat. No. B2878143
CAS RN: 921527-05-1
M. Wt: 547.64
InChI Key: SIJTZPBVKLISRW-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

N-(4-(7-ethoxybenzofuran-2-yl)thiazol-2-yl)-4-(N-ethyl-N-phenylsulfamoyl)benzamide is a useful research compound. Its molecular formula is C28H25N3O5S2 and its molecular weight is 547.64. The purity is usually 95%.
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Scientific Research Applications

Anticancer Activity

A related compound, substituted N-(4-{5-[4-(5-methyl-1,3,4-oxadiazol-2-yl)phenyl]-4-(2,3,4-trimethoxyphenyl)-1,3-thiazol-2-yl}phenyl)benzamides, demonstrated moderate to excellent anticancer activity against various cancer cell lines, including MCF-7 (breast cancer), A549 (lung cancer), Colo-205 (colon cancer), and A2780 (ovarian cancer), indicating the potential of benzamide derivatives in cancer treatment research (Ravinaik et al., 2021).

Antimicrobial Activity

Benzamide derivatives have shown significant antimicrobial activity, as evidenced by a study on sulfonyl, 4-chloro phenoxy benzene, and dibenzoazepine substituted benzamides. These compounds displayed substantial antibacterial and antifungal activities, highlighting the role of benzamide derivatives in developing new antimicrobial agents (Priya et al., 2006).

Anti-Inflammatory and Analgesic Agents

Research on novel benzodifuranyl, 1,3,5-triazines, 1,3,5-oxadiazepines, and thiazolopyrimidines derived from visnaginone and khellinone has unveiled their potential as anti-inflammatory and analgesic agents. These compounds were tested for cyclooxygenase inhibition and displayed significant analgesic and anti-inflammatory activities, suggesting the therapeutic potential of such benzamide derivatives in treating inflammation and pain (Abu‐Hashem et al., 2020).

Antifungal Agents

Another study synthesized new 5-(2-substituted-1,3-thiazol-5-yl)-2-hydroxy benzamides and their 2-alkoxy derivatives, exploring their potential as antifungal agents. This work further underscores the versatility of benzamide derivatives in developing antifungal medications (Narayana et al., 2004).

properties

IUPAC Name

N-[4-(7-ethoxy-1-benzofuran-2-yl)-1,3-thiazol-2-yl]-4-[ethyl(phenyl)sulfamoyl]benzamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C28H25N3O5S2/c1-3-31(21-10-6-5-7-11-21)38(33,34)22-15-13-19(14-16-22)27(32)30-28-29-23(18-37-28)25-17-20-9-8-12-24(35-4-2)26(20)36-25/h5-18H,3-4H2,1-2H3,(H,29,30,32)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

SIJTZPBVKLISRW-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCN(C1=CC=CC=C1)S(=O)(=O)C2=CC=C(C=C2)C(=O)NC3=NC(=CS3)C4=CC5=C(O4)C(=CC=C5)OCC
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C28H25N3O5S2
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

547.6 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

N-(4-(7-ethoxybenzofuran-2-yl)thiazol-2-yl)-4-(N-ethyl-N-phenylsulfamoyl)benzamide

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